2-Amino-5-phenethylpyrimidine-4-ol

• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 2-amino-5-(2-phenylethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C12H13N3O/c13-12-14-8-10(11(16)15-12)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H3,13,14,15,16)
• InChI Key: HJFHZMPLTXXTPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC2=CN=C(NC2=O)N

Description

2-Amino-5-phenethylpyrimidine-4-ol is a pyrimidine derivative characterized by a hydroxyl group at position 4, an amino group at position 2, and a phenethyl substituent at position 3. Its molecular formula is C₆H₈ClN₃O, with a molecular weight of 173.60 g/mol (CAS: 805180-47-6) .

Comparison with Similar Compounds

Key Observations :

• Phenethyl vs. Halogen Substituents: The phenethyl group in 2-amino-5-phenethylpyrimidine-4-ol improves membrane permeability compared to halogenated analogs like 2-chloro-5-fluoropyrimidin-4-ol, which may exhibit stronger electronic effects but poorer bioavailability .
• Amino vs. Methyl Groups: The dual -NH₂ groups in 5-phenylpyrimidine-2,4-diamine enhance solubility in aqueous media compared to methyl-substituted derivatives (e.g., 4,6-dimethyl-5-pyrimidinol), which are more lipophilic .

Kinase Inhibition

• 2-Chloro-5-fluoropyrimidin-4-ol: Fluorinated pyrimidines are known for stronger interactions with ATP-binding pockets in kinases. For example, derivatives reported by Kim et al. (2005) exhibited IC₅₀ values <1 μM for EGFR inhibition .

Antimicrobial Activity

• 2-Amino-5-phenethylpyrimidine-4-ol: Pyrimidine derivatives with hydroxyl and amino groups demonstrate broad-spectrum antimicrobial activity. Zhao et al. (2005) reported MIC values of 8–32 μg/mL against Staphylococcus aureus for structurally related compounds .
• 5-Phenylpyrimidine-2,4-diamine : This compound showed enhanced activity against Gram-negative bacteria (MIC: 4–16 μg/mL) due to improved membrane penetration from the phenyl group .